Cas no 869109-12-6 (4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid)

• Product Name: 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• CAS No: 869109-12-6
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• MDL: MFCD08448326
• CID: 4717955
• Update Time: 2025-10-28

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid
• 4-((3-(Trifluoromethyl)pyridin-2-yl)oxy)benzoic acid
• SBB052650
• PC300597
• 4-[3-(trifluoromethyl)-2-pyridyloxy]benzoic acid
• 4-(3-trifluoromethylpyridin-2-yloxy)benzenecarboxylic acid

• MDL： MFCD08448326
• Inchi： 1S/C13H8F3NO3/c14-13(15,16)10-2-1-7-17-11(10)20-9-5-3-8(4-6-9)12(18)19/h1-7H,(H,18,19)
• InChI Key： QIGRVKHCROHFFD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1OC1C=CC(C(=O)O)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Topological Polar Surface Area: 59.4

Additional information on 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid (CAS No 869109-12-6)

4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid, also known by its CAS registry number 869109-12-6, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of benzoic acids, which are widely recognized for their versatility in chemical synthesis and biological activities.

The structure of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid consists of a benzoic acid moiety linked to a pyridine ring substituted with a trifluoromethyl group. The trifluoromethyl group (-CF3) is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the molecule. This substituent not only enhances the stability of the compound but also contributes to its unique reactivity in various chemical reactions.

Recent studies have highlighted the potential of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The trifluoromethyl group's electron-withdrawing effect facilitates the formation of stable intermediates during these syntheses, making it an invaluable building block in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to act as a precursor for herbicides and fungicides has been extensively studied. The incorporation of the trifluoromethyl group into these agrochemicals enhances their efficacy and selectivity, reducing adverse environmental impacts while maintaining high performance.

From a materials science perspective, 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid has been investigated for its potential use in the development of advanced polymers and coatings. Its unique electronic properties make it an attractive candidate for applications requiring high thermal stability and mechanical strength.

The synthesis of 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, further enhancing its commercial viability.

In conclusion, 4-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}benzoic acid (CAS No 869109-12-6) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple industries underscore its importance as a key compound in contemporary research and development.